Cas no 1467-37-4 (Butanedioic acid,2-methyl-3-(phenylmethylene)-)

Butanedioic acid,2-methyl-3-(phenylmethylene)- structure
1467-37-4 structure
Product name:Butanedioic acid,2-methyl-3-(phenylmethylene)-
CAS No:1467-37-4
MF:C12H12O4
MW:220.221283912659
CID:152178
PubChem ID:5354440

Butanedioic acid,2-methyl-3-(phenylmethylene)- Chemical and Physical Properties

Names and Identifiers

    • Butanedioic acid,2-methyl-3-(phenylmethylene)-
    • (2E)-2-benzylidene-3-methylbutanedioic acid
    • NSC-10143
    • DTXSID60417796
    • NSC10143
    • 1467-37-4
    • Inchi: InChI=1S/C12H12O4/c1-8(11(13)14)10(12(15)16)7-9-5-3-2-4-6-9/h2-8H,1H3,(H,13,14)(H,15,16)/b10-7-
    • InChI Key: JWJQNWSYPNFNCX-YFHOEESVSA-N
    • SMILES: CC(/C(=C/C1C=CC=CC=1)/C(O)=O)C(O)=O

Computed Properties

  • Exact Mass: 220.074
  • Monoisotopic Mass: 220.074
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 4
  • Complexity: 300
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.9
  • Topological Polar Surface Area: 74.6A^2

Experimental Properties

  • Density: 1.3
  • Boiling Point: 418.6°Cat760mmHg
  • Flash Point: 221.1°C
  • Refractive Index: 1.613
  • PSA: 74.60000
  • LogP: 1.87530

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